Cas no 5046-83-3 (Thieno[3,2-d]pyrimidin-4-amine,6,7-dihydro-7-methyl-2-(4-morpholinyl)-N-2-propen-1-yl-)

Thieno[3,2-d]pyrimidin-4-amine,6,7-dihydro-7-methyl-2-(4-morpholinyl)-N-2-propen-1-yl- structure
5046-83-3 structure
Product Name:Thieno[3,2-d]pyrimidin-4-amine,6,7-dihydro-7-methyl-2-(4-morpholinyl)-N-2-propen-1-yl-
CAS No:5046-83-3
MF:C9H11N3
MW:161.203741312027
CID:384794
PubChem ID:249773
Update Time:2025-04-19

Thieno[3,2-d]pyrimidin-4-amine,6,7-dihydro-7-methyl-2-(4-morpholinyl)-N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-d]pyrimidin-4-amine,6,7-dihydro-7-methyl-2-(4-morpholinyl)-N-2-propen-1-yl-
    • 3-ethyl-8-methyl-[1,2,4]triazolo[4,3-a]pyridine
    • NSC-68460
    • 4919-21-5
    • DTXSID00964178
    • 3-ethyl-8-methyl[1,2,4]triazolo[4,3-a]pyridine
    • 5046-83-3
    • NSC68460
    • Inchi: 1S/C9H11N3/c1-3-8-10-11-9-7(2)5-4-6-12(8)9/h4-6H,3H2,1-2H3
    • InChI Key: AHLKDILPLOWWEB-UHFFFAOYSA-N
    • SMILES: N12C=CC=C(C)C1=NN=C2CC

Computed Properties

  • Exact Mass: 161.095
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.617
  • LogP: 2.25830

Thieno[3,2-d]pyrimidin-4-amine,6,7-dihydro-7-methyl-2-(4-morpholinyl)-N-2-propen-1-yl- Related Literature

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